Cas no 115204-66-5 (9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-)
115204-66-5 structure
Product Name:9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-
CAS No:115204-66-5
MF:C15H16ClN5
MW:301.774041175842
CID:156673
PubChem ID:3010192
Update Time:2025-04-19
9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-
- 2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]purin-6-amine
- 9H-Purin-6-amine, 2-chloro-N,N-dimethyl-9-((3-methylphenyl)methyl)-
- 9H-Purin-6-amine, 2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-
- CHEMBL60107
- 2-chloro-N,N-dimethyl-9-(m-tolylmethyl)purin-6-amine
- DTXSID40151000
- 115204-66-5
-
- Inchi: 1S/C15H16ClN5/c1-10-5-4-6-11(7-10)8-21-9-17-12-13(20(2)3)18-15(16)19-14(12)21/h4-7,9H,8H2,1-3H3
- InChI Key: FRMCQCCGGBDOPZ-UHFFFAOYSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=C(C)C=1)N(C)C
Computed Properties
- Exact Mass: 301.10968
- Monoisotopic Mass: 301.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.8Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 460.9°C at 760 mmHg
- Flash Point: 232.5°C
- Refractive Index: 1.658
- PSA: 46.84
9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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